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Compound of Interest

Compound Name:
(Rac)-Fosfomycin

(benzylamine)-13C3

Cat. No.: B563224 Get Quote

The proper disposal of "(Rac)-Fosfomycin (benzylamine)-13C3" is crucial for laboratory

safety and environmental protection. Due to its composition as a salt of fosfomycin and

benzylamine, the disposal procedure must account for the hazards associated with both

components. The carbon-13 isotopic labeling does not confer radioactivity, and therefore, no

special radiological precautions are necessary.[1][2] The primary hazards are associated with

the benzylamine component, which is a corrosive and environmentally harmful substance.[3][4]

[5]

Hazard Profile and Safety Precautions
Before handling, it is essential to be aware of the primary hazards associated with the

components of (Rac)-Fosfomycin (benzylamine)-13C3.

Benzylamine: This component is classified as a hazardous substance. It is harmful if

swallowed or in contact with skin, causes severe skin burns and eye damage, and is harmful

to aquatic life.

Fosfomycin: As an antibiotic, the improper disposal of fosfomycin can contribute to the

development of antimicrobial resistance in the environment. Therefore, it should not be

disposed of in the regular trash or down the drain.

Carbon-13 Labeling: Carbon-13 is a stable, non-radioactive isotope of carbon. Its presence

in the molecule does not pose any radiological hazard, and no additional precautions beyond
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those for the unlabeled compound are required for its disposal.

Personal Protective Equipment (PPE): When handling (Rac)-Fosfomycin
(benzylamine)-13C3 for disposal, always wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or vapors.

Quantitative Data Summary
The following table summarizes key hazard information for Benzylamine, which dictates the

disposal protocol for the compound.

Property Value Source

GHS Hazard Statements

H302+H312: Harmful if

swallowed or in contact with

skin.

H314: Causes severe skin

burns and eye damage.

H402: Harmful to aquatic life.

UN Number 2735

Aquatic Toxicity (Acute) LC50 (fish): <46.4 mg/l (96 h)

EC50 (aquatic invertebrates):

>100 mg/l (24 h)

ErC50 (algae): 50 mg/l (72 h)
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Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of (Rac)-Fosfomycin
(benzylamine)-13C3.

1. Waste Collection:

Collect all waste containing (Rac)-Fosfomycin (benzylamine)-13C3, including the pure

compound and any contaminated materials (e.g., weighing paper, pipette tips, gloves), in a

designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with benzylamine and have a secure,

tight-fitting lid.

2. Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "

(Rac)-Fosfomycin (benzylamine)-13C3".

Include the date of accumulation and any other information required by your institution's

Environmental Health and Safety (EHS) department.

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area or a

central hazardous waste storage facility.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

4. Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup and disposal of the hazardous waste.

Do not dispose of this chemical down the drain or in the regular trash. Discharge into the

environment must be avoided.
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5. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal as hazardous

waste.

Ventilate the affected area.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
Fosfomycin (benzylamine)-13C3.
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Start: Have (Rac)-Fosfomycin (benzylamine)-13C3 waste?

Assess Hazards:
- Benzylamine: Corrosive, Harmful, Eco-Tox

- Fosfomycin: Antibiotic
- 13C: Stable Isotope (No Radioactivity)

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat
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Store in a Secure,
Ventilated Area
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Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-Fosfomycin (benzylamine)-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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